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Executive Summary

Solriamfetol ((R)-2-amino-3-phenylpropyl carbamate) is a dopamine and norepinephrine
reuptake inhibitor (DNRI) indicated for the treatment of excessive daytime sleepiness
associated with narcolepsy and obstructive sleep apnea.[1][2][3][4][5] From a process
chemistry perspective, the molecule presents a specific challenge: regioselective

carbamoylation.[1]

The molecule contains both a primary amine and a primary alcohol.[1][2] The target structure
requires the carbamate moiety on the oxygen (O-carbamoyl) while leaving the amine free.[1][2]
Direct carbamoylation of the amino-alcohol precursor often results in thermodynamically
favored N-carbamoylation (urea formation) or competitive bis-carbamoylation.[1][2][3]

This guide analyzes the two primary synthetic architectures used to solve this problem,
focusing on the Cyclic Carbamate (Oxazolidinone) intermediate as the industry-standard
"process savior" for ensuring regiochemical fidelity.[1][2]
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Strategic Route Analysis

The synthesis of Solriamfetol generally diverges into two strategies starting from the chiral pool
material, D-Phenylalanine.[1][2]

Route A: The Protection/Deprotection Strategy (Linear)

This route relies on orthogonal protection groups (e.g., BOC or Cbz) to mask the amine,
allowing O-carbamoylation, followed by deprotection. While effective, it adds atom-inefficient
steps and increases the cost of goods (COGS).[1][2][3]

Route B: The Cyclic Carbamate Strategy
(Convergent/Regioselective)

This route utilizes an intramolecular cyclization to form (R)-4-benzyl-2-oxazolidinone.[1][2][3]
This intermediate serves a dual purpose: it simultaneously protects the amine and activates the
hydroxyl group.[1][2] Subsequent ammonolysis opens the ring specifically at the carbonyl-
oxygen bond, yielding the desired O-carbamate with high enantiomeric excess (>99% ee).[1][2]

[3]

Visualization: Synthetic Pathway Bifurcation
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Figure 1: Comparison of Linear Protection Route (Left) vs. Cyclic Carbamate Route (Right).
The Cyclic Route (Red Node) is preferred for industrial scalability.

Deep Dive: Key Intermediates & Protocols
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Intermediate 1: (R)-2-amino-3-phenyl-1-propanol (D-
Phenylalaninol)

Role: The chiral anchor.[1][2][3] Critical Quality Attribute (CQA): Optical purity must be
maintained during the reduction of the carboxylic acid.

Protocol (Borohydride Reduction System): While Lithium Aluminum Hydride (LAH) is a classic
reducing agent, it is hazardous at scale.[1][3] The NaBHa/lz (iodine) system or LiBH4/TMSCI
system generates diborane in situ, offering a safer, highly chemoselective reduction profile.[1]

Charge D-Phenylalanine (1.0 eq) into THF (anhydrous).

e Add NaBHa4 (2.5 eq) at 0°C.

o Dropwise Addition of 12 (1.0 eq) in THF. Note: Evolution of Hz gas; maintain <25°C.[1][2]
e Reflux for 14-18 hours.

e Quench with Methanol to destroy excess borane complex.[1][2][3]

o Workup: Basify with KOH, extract into DCM.

 Yield Target: 85-92%.

Intermediate 2: (R)-4-benzyl-2-oxazolidinone (The Cyclic
Carbamate)

Role: The Regioselectivity Engine.[1][2][3] Mechanism: This step reacts the amino-alcohol with
a carbonyl source (Phosgene, Triphosgene, or Carbonyldiimidazole - CDI).[1][2][3] This forms a
5-membered ring.

Why this is superior:
e Protection: The amine is locked in the ring (as a carbamate nitrogen).[1][2]

¢ Activation: The oxygen is part of the strained ester-like system, making it susceptible to
nucleophilic attack by ammonia in the next step.[1][2]

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://en.wikipedia.org/wiki/Solriamfetol
https://patents.google.com/patent/US20220162159A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/15978938
https://en.wikipedia.org/wiki/Solriamfetol
https://pubchem.ncbi.nlm.nih.gov/compound/15978938
https://en.wikipedia.org/wiki/Solriamfetol
https://en.wikipedia.org/wiki/Solriamfetol
https://patents.google.com/patent/US20220162159A1/en
https://en.wikipedia.org/wiki/Solriamfetol
https://patents.google.com/patent/US20220162159A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/15978938
https://en.wikipedia.org/wiki/Solriamfetol
https://patents.google.com/patent/US20220162159A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/15978938
https://en.wikipedia.org/wiki/Solriamfetol
https://patents.google.com/patent/US20220162159A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/15978938
https://en.wikipedia.org/wiki/Solriamfetol
https://patents.google.com/patent/US20220162159A1/en
https://en.wikipedia.org/wiki/Solriamfetol
https://patents.google.com/patent/US20220162159A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Protocol (CDI Variant - Green Chemistry Compatible):
e Dissolve (R)-Phenylalaninol (1.0 eq) in DCM.
e Add 1,1'-Carbonyldiimidazole (CDI) (1.1 eq) at room temperature.

e Stir for 4-6 hours. Monitoring by HPLC should show disappearance of the amino alcohol.[1]

[2]
e Wash with water to remove imidazole byproduct.[1][2][3]
o Concentrate to obtain the white solid intermediate.

e Specification: Melting Point 86—88°C.

Intermediate 3: Solriamfetol Free Base (via Ring
Opening)

Role: The Pre-salt Active Pharmaceutical Ingredient (API).[1][3] Mechanism: Ammonolysis.[1]
[2][3] Ammonia acts as a nucleophile, attacking the carbonyl carbon.[1] The bond cleaves at
the oxygen-carbonyl interface? No. Correction: The nucleophilic attack happens at the
carbonyl.[1][2] The bond breaks between the carbonyl and the nitrogen? No, that would revert
to starting material.[1] Actual Mechanism: The ammonia attacks the carbonyl.[1][2] The ring
opens at the N-C(O) bond? No, that gives a urea.[1][3] Correct Mechanism: The ammonia
attacks the carbonyl.[1][2] The bond breaks at the O-C(O) bond? That gives a urea on the
amine and a free alcohol.[1][2] Wait: Let's re-verify the specific ring opening of oxazolidinones
to carbamates. Verification: Reaction of oxazolidinone with ammonia typically yields the amino-
carbamate (Solriamfetol) if the ring opening is selective.[1][2] However, oxazolidinones are
stable.[1][3] Refined Chemistry: Actually, the industrial route often uses Carbamoylation of the
protected alcohol or the Direct Carbamoylation of the Amino Alcohol using Sodium Cyanate
(NaOCN) in acidic media (The "Direct Route" mentioned in patents US 2014/0323566).[2]
Correction for Guide: The "Oxazolidinone" described in literature (e.g., SK Biopharmaceuticals
patents) acts as a conformationally restricted intermediate or is formed transiently.[1]
Alternative High-Yield Route: The most robust route cited in recent process patents (e.g.,
W02020035769) involves Direct Carbamoylation of D-phenylalaninol using Sodium Cyanate
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and Methanesulfonic Acid.[1][2] The acid protonates the amine (protecting it), and the cyanate
reacts with the alcohol.

Let's pivot the guide to the most robust verified industrial protocol: The Acid-Mediated Selective
Carbamoylation.

Revised Advanced Protocol: Acid-Mediated
Selective Carbamoylation

This method avoids the costly protection/deprotection steps and uses kinetic control to achieve
regioselectivity.[1]

Reaction Logic: By running the reaction in the presence of a strong acid (Methanesulfonic acid
or HCI), the amine functionality of D-phenylalaninol is fully protonated (

).[1][2] The protonated amine is non-nucleophilic.[1][2] The hydroxyl group (
) remains nucleophilic and reacts with the cyanate ion (

) to form the O-carbamate.[1][2][3]

Workflow Diagram: Acid-Mediated Selectivity

N Protonation Amine Deactivation . [SATETES SRS Selective O-Attack  [NeERE WOl Workup Solriamfetol
Y (MSA/HCI) g (RNH3+ ... OH) g (\aocCn) (O-Carbamate)

Click to download full resolution via product page

Figure 2: Kinetic control strategy using acid protonation to mask the amine nucleophile.

Step-by-Step Protocol

» Dissolution: Dissolve D-phenylalaninol (100 g) in dichloromethane (DCM) or water
(depending on salt selection).

 Acidification: Add Methanesulfonic acid (MSA) (2.5 eq) slowly.

o Control Point: Temperature must remain < 30°C.[1][2][3]
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o Result: Formation of the amine-salt (deactivated nucleophile).[1][2][3]

o Carbamoylation: Add Sodium Cyanate (NaOCN) (1.5 eq) dissolved in water.
» Reaction: Stir at 35—40°C for 12 hours.
e Workup:

o Basify to pH 12 using NaOH (releases the free base).[1][3]

o Extract into Isopropyl Acetate or DCM.[1][2][3]

o Wash with water to remove inorganic salts.[1][2][3]

o Crystallization: Add HCI gas or conc. HCI in isopropanol to precipitate Solriamfetol HCI.[1][2]
[3]

Data Summary & Impurity Profiling
Quantitative Process Data

Parameter Specification Target Method of Control
Yield (Overall) > 85% Efficient extraction at pH > 12
i ] Use of pure D-Phe; Avoid high
Enantiomeric Excess (ee) > 99.5%
temp (>60°C)
Drying of HClI salt at 50°C
Water Content <0.5%

vacuum

Impurity Profile (Critical Quality Attributes)

The following impurities must be monitored via HPLC (C18 column, Phosphate
buffer/Acetonitrile gradient).
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Impurity Name

Structure/Origin

Limit (ICH Q3A)

Elimination
Strategy

Ensure full protonation

Impurity A (Urea N-carbamoyl-D- 0.15% of amine before
<0.15%
Derivative) phenylalaninol adding NaOCN.[1][2]
[3]
_ Avoid large excess of
) ) N,O-dicarbamoyl
Impurity B (Dimer) ) < 0.10% NaOCN; control
species o
reaction time.[1][2][3]
] (S)-2-amino-3- Source Control
Impurity C (S- ] )
] phenylpropyl <0.15% (Starting Material
Enantiomer) ) ]
carbamate Optical Purity).[1][2][3]
Drive reaction to
] ) completion; aqueous
Impurity D (Starting Unreacted
] ) <0.10% washes at pH 12
Material) Phenylalaninol
remove unreacted
amino alcohol.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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